molecular formula C9H10N2O3 B8367560 3-Amino-6-methoxymethoxy-1,2-benzisoxazole CAS No. 157368-83-7

3-Amino-6-methoxymethoxy-1,2-benzisoxazole

Cat. No. B8367560
CAS RN: 157368-83-7
M. Wt: 194.19 g/mol
InChI Key: QRVRVKIVBWIVBW-UHFFFAOYSA-N
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Description

3-Amino-6-methoxymethoxy-1,2-benzisoxazole is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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properties

CAS RN

157368-83-7

Product Name

3-Amino-6-methoxymethoxy-1,2-benzisoxazole

Molecular Formula

C9H10N2O3

Molecular Weight

194.19 g/mol

IUPAC Name

6-(methoxymethoxy)-1,2-benzoxazol-3-amine

InChI

InChI=1S/C9H10N2O3/c1-12-5-13-6-2-3-7-8(4-6)14-11-9(7)10/h2-4H,5H2,1H3,(H2,10,11)

InChI Key

QRVRVKIVBWIVBW-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC2=C(C=C1)C(=NO2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of acetohydroxamic acid (3.88 g) in N,N-dimethylformamide (DMF) (120 ml) was added potassium tertiarybutoxide (tBuOK) (5.80 g) under N2. After one hour of stirring 2-fluoro-4-(methoxymethoxy)-benzonitrile (6.0 g) was added. Stirring continued for 16 hours. TLC (silica gel) in 10% acetone/CHCl3 showed the presence of starting material. An additional 1 equivalent of acetohydroxamic acid and tBuOk were added in DMF (120 ml). After one hour the reaction was diluted with EtOAc (2 l), filtered, washed filtrate with brine (4×11), dried (MgSO4), and concentrated in vacuo. Flash column chromatography (silica gel) was performed eluting with 2.5% acetone/CH2Cl2 solution affording 8.1 g of the product, m.p. 88-89° C.
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Synthesis routes and methods II

Procedure details

To a stirred solution of acetophydroxamic acid (3.88 g) in N,N-dimethylformamide (DMF) (120 ml) was added potassium tertiarybutoxide (tBuOK) (5.80 g) under N2. After one hour of stirring 2-fluoro-4-(methoxymethoxy)-benzonitrile (6.0 g) was added. Stirring continued for 16 hours. TLC (silica gel) in 10% acetone/CHCl3 showed the presence of starting material. An additional 1 equivalent of acetohydroxamic acid and tBuOK were added in DMF (120 ml). After one hour the reaction was diluted with EtOAc (2 l), filtered, washed filtrate with brine (4×11), dried (MgSO4), and concentrated in vacuo. Flash column chromatography (silica gel) was performed eluting with 2.5% acetone/CH2Cl2 solution affording 8.1 g of the product, m.p. 88-89° C.
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Synthesis routes and methods III

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To a stirred solution of acetohydroxamic acid (3.88 g) in N,N-dimethylformamide (DMF) (120 ml) was added potassium tertiarybutoxide (tBuOK) (5.80 g) under N2. After one hour of stirring 2-fluoro-4-(methoxymethoxy)-benzonitrile (6.0 g) was added. Stirring continued for 16 hours. TLC (silica gel) in 10% acetone/CHCl3 showed the presence of starting material. An additional 1 equivalent of acetohydroxamic acid and tBuOK were added in DMF (120 ml). After one hour the reaction was diluted with EtOAc (2 l), filtered, washed filtrate with brine (4×11), dried (MgSO4), and concentrated in vacuo. Flash column chromatography (silica gel) was performed eluting with 2.5% acetone/CH2Cl2 solution affording 8.1 g of the product, m.p. 88°-89° C.
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